N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H9ClFN3O2S/c13-8-5-7(1-2-9(8)14)16-11(19)6-20-12-15-4-3-10(18)17-12/h1-5H,6H2,(H,16,19)(H,15,17,18)
• InChI Key: WTPAKHQIETYDPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CSC2=NC=CC(=O)N2)Cl)F
• Molecular Formula: C12H9ClFN3O2S
• Molecular Weight: 313.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide, also known as CF3-HPOP, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a significant impact on various cellular processes and has been evaluated for its efficacy in treating a range of diseases.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide exerts its effects by selectively inhibiting the activity of certain enzymes and proteins. The compound has been shown to bind to the active site of these enzymes and prevent their activity, leading to a decrease in cellular proliferation and an increase in apoptosis. Moreover, N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has been shown to inhibit angiogenesis by preventing the formation of new blood vessels. The compound has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic efficacy.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has been shown to have a significant impact on various biochemical and physiological processes. The compound has been shown to inhibit the activity of certain enzymes, including tyrosine kinases and phosphatases, which play a crucial role in cellular signaling pathways. N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has also been shown to modulate the activity of certain transcription factors, leading to changes in gene expression. Moreover, the compound has been shown to have anti-inflammatory properties, which may contribute to its therapeutic efficacy.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. Moreover, N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has been shown to have a significant impact on various cellular processes, making it a useful tool for studying these processes in vitro. However, there are also some limitations to the use of N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide in lab experiments. The compound has limited solubility in aqueous solutions, which may affect its efficacy in certain assays. Moreover, the compound has been shown to have some toxicity in certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide. One area of interest is the development of more potent and selective inhibitors of the enzymes and proteins targeted by N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide. Moreover, there is a need for further studies to elucidate the precise mechanisms by which N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide exerts its effects on cellular processes. Another area of interest is the evaluation of N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide as a potential therapeutic agent for the treatment of various diseases, including cancer, inflammation, and viral infections. Finally, there is a need for further studies to evaluate the safety and toxicity of N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide in vivo, which will be crucial for the development of this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide involves a multi-step process that begins with the reaction of 2-mercapto-4,6-dimethylpyrimidine with ethyl chloroacetate to form the intermediate compound, 2-[(ethylthio)methyl]-4,6-dimethylpyrimidine. This intermediate is then reacted with 3-chloro-4-fluoroaniline to form the final product, N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide. The purity of the compound is confirmed using various analytical techniques, including NMR and HPLC.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential therapeutic applications. It has been evaluated for its efficacy in treating various diseases, including cancer, inflammation, and viral infections. The compound has been shown to have a significant impact on various cellular processes, including cell proliferation, apoptosis, and angiogenesis. Moreover, N-(3-chloro-4-fluorophenyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide has been evaluated for its potential as a diagnostic tool, as it has been shown to selectively bind to certain proteins and enzymes.